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Compound of Interest

Compound Name: Boc-Orn(Tfa)-OH

Cat. No.: B8484876

Disclaimer: No specific Safety Data Sheet (SDS) for Boc-Orn(Tfa)-OH (CAS No. 63865-89-4)
was publicly available at the time of this writing. The following information is extrapolated from
data on structurally similar compounds, namely Boc-Orn(Fmoc)-OH and Boc-Orn-OH. This
guide should be used for informational purposes only, and a comprehensive risk assessment
should be conducted by qualified personnel before handling Boc-Orn(Tfa)-OH.

This technical guide provides an in-depth overview of the safety and handling considerations
for Na-tert-Butoxycarbonyl-No-trifluoroacetyl-L-ornithine (Boc-Orn(Tfa)-OH), a protected amino
acid derivative commonly used in peptide synthesis and drug development. The information
presented is intended for researchers, scientists, and professionals in the field of drug
development.

Physicochemical and Toxicological Data

Quantitative data for Boc-Orn(Tfa)-OH is not readily available. The following tables summarize
the known properties of the related compounds, Boc-Orn(Fmoc)-OH and Boc-Orn-OH, to
provide an estimation of its characteristics.

Table 1: Physical and Chemical Properties of Related Compounds

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8484876?utm_src=pdf-interest
https://www.benchchem.com/product/b8484876?utm_src=pdf-body
https://www.benchchem.com/product/b8484876?utm_src=pdf-body
https://www.benchchem.com/product/b8484876?utm_src=pdf-body
https://www.benchchem.com/product/b8484876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8484876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Boc-Orn(Fmoc)-OH Boc-Orn-OH
Molecular Formula C25H30N206 C10H20N204
Molecular Weight 454.5 g/mol 232.28 g/mol [1]
Appearance Crystalline solid Powder[1]
Soluble in DMSO and
N dimethylformamide (~30 )
Solubility _ _ Data not available
mg/ml). Sparingly soluble in
agueous buffers.[2]
Storage -20°C[2] Data not available
Stability > 4 years at -20°C[2] Data not available

Table 2: Toxicological Information of Related Compounds

Hazard

Boc-Orn(Fmoc)-OH

Boc-Orn-OH

Acute Toxicity

No data available. Assumed to
be harmful if inhaled or

swallowed.

No data available.

Skin Corrosion/Irritation

May cause skin irritation.

May cause an allergic skin
reaction (H317).[1]

Serious Eye Damage/Irritation

May cause eye irritation.

No data available.

Respiratory or Skin

Sensitization

No data available.

Skin Sensitizer, Category 1.[1]

Carcinogenicity

Not classified as a carcinogen
by IARC, ACGIH, or NTP.

Not classified as a carcinogen
by IARC, ACGIH, or NTP.

Hazard Identification and Precautionary Measures

Based on the data from related compounds, Boc-Orn(Tfa)-OH should be handled with care.

The primary potential hazards are skin irritation, allergic skin reactions, and irritation of the

respiratory tract upon inhalation of dust.
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GHS Hazard Pictograms (Anticipated)

laalt text

Signal Word (Anticipated): Warning

Hazard Statements (Anticipated):

e H317: May cause an allergic skin reaction.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (Recommended):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

Experimental Protocols: Safe Handling Procedures

The following protocols are recommended for handling Boc-Orn(Tfa)-OH in a laboratory
setting.

3.1. Personal Protective Equipment (PPE)
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity
before use.
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» Body Protection: A lab coat or chemical-resistant apron should be worn.

e Respiratory Protection: If handling fine powders or generating dust, a NIOSH-approved
respirator with a particulate filter is recommended.

3.2. Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
weighing or transferring the solid material.

o Ensure an eyewash station and safety shower are readily accessible.
3.3. Handling and Storage

e Receiving: Upon receipt, inspect the container for damage. Store in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents. The
recommended storage temperature, based on related compounds, is -20°C.

e Weighing and Transfer: To minimize dust generation, handle the solid material in a fume
hood. Use appropriate tools (e.g., spatulas) for transfer.

o Dissolution: When preparing solutions, add the solid to the solvent slowly while stirring. If
using organic solvents like DMSO or DMF, do so within a fume hood.

» Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations.

3.4. First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs, seek medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.

Visualized Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Boc-Orn(Tfa)-OH in a

research environment.
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Safe Handling Workflow for Boc-Orn(Tfa)-OH

Preparation

Conduct Risk Assessment

}

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

}

Verify Engineering Controls
(Fume Hood, Eyewash, Safety Shower)

Handling

Receive and Inspect Container

}

Store at -20°C

;

Weighing and Transfer in Fume Hood

;

Dissolution in Appropriate Solvent

Post-Handling

Decontaminate Work Area

}

Dispose of Waste Properly

}

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Boc-Orn(Tfa)-OH.
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This guide provides a foundational understanding of the safety and handling requirements for
Boc-Orn(Tfa)-OH. It is imperative that all users consult with their institution's safety officer and
adhere to all established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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